Cas no 54743-42-9 (1-Propanone, 3-(1,3-dioxolan-2-yl)-1-phenyl-)

• Product Name: 1-Propanone, 3-(1,3-dioxolan-2-yl)-1-phenyl-
• CAS No: 54743-42-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD06201162
• CID: 1590432
• PubChem ID: 2758705
• Update Time: 2025-04-21

1-Propanone, 3-(1,3-dioxolan-2-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(1,3-dioxolan-2-yl)-1-phenyl-
• 3-(1,3-Dioxolan-2-yl)-1-phenylpropan-1-one
• 54743-42-9
• G70139
• DB-087346
• LLIMHPOEWHSGBA-UHFFFAOYSA-N
• CS-0068950
• 3-(1,3-Dioxolan-2-yl)propiophenone
• SCHEMBL7287661

• MDL： MFCD06201162
• Inchi： 1S/C12H14O3/c13-11(10-4-2-1-3-5-10)6-7-12-14-8-9-15-12/h1-5,12H,6-9H2
• InChI Key： LLIMHPOEWHSGBA-UHFFFAOYSA-N
• SMILES： O1CCOC1CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53